Cas no 377729-87-8 (5-Fluorofuran-2-carboxylic acid)

• Product Name: 5-Fluorofuran-2-carboxylic acid
• CAS No: 377729-87-8
• MF: C₅H₃FO₃
• MW: 130.0739
• MDL: MFCD22421474
• CID: 4673045
• PubChem ID: 21363887
• Update Time: 2025-10-20

5-Fluorofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-fluorofuran-2-carboxylic acid
• 2-Furancarboxylic acid, 5-fluoro-
• 5-fluoro-2-furoic acid
• SYEGQVXXGOEAMS-UHFFFAOYSA-N
• Z1509050307
• 5-Fluoro-2-furancarboxylic acid
• DTXSID001304794
• EN300-125734
• 5-fluorofuran-2-carboxylicacid
• C5H3FO3
• AKOS023768845
• 5-Fluoro-furan-2-carboxylic acid
• 377729-87-8
• AT35169
• SCHEMBL12611367
• 5-Fluorofuran-2-carboxylic acid

• MDL： MFCD22421474
• Inchi： 1S/C5H3FO3/c6-4-2-1-3(9-4)5(7)8/h1-2H,(H,7,8)
• InChI Key： SYEGQVXXGOEAMS-UHFFFAOYSA-N
• SMILES： FC1=C([H])C([H])=C(C(=O)O[H])O1

Computed Properties

• Exact Mass: 130.007
• Monoisotopic Mass: 130.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4
• XLogP3: 1.3

5-Fluorofuran-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Fluorofuran-2-carboxylic acid

Recent Advances in the Application of 5-Fluorofuran-2-carboxylic Acid (CAS: 377729-87-8) in Chemical Biology and Pharmaceutical Research

5-Fluorofuran-2-carboxylic acid (CAS: 377729-87-8) has emerged as a key building block in medicinal chemistry and chemical biology due to its unique structural properties and versatile reactivity. Recent studies have highlighted its potential as a precursor for the synthesis of novel bioactive compounds, particularly in the development of enzyme inhibitors and antiviral agents. This research brief provides an overview of the latest advancements in the application of this compound, focusing on its synthetic utility, mechanism of action, and therapeutic potential.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 5-Fluorofuran-2-carboxylic acid as a critical intermediate in the synthesis of potent SARS-CoV-2 main protease inhibitors. The researchers utilized the compound's fluorine atom to enhance binding affinity through halogen bonding interactions with the enzyme's active site. Molecular dynamics simulations revealed that derivatives of 5-Fluorofuran-2-carboxylic acid exhibited improved pharmacokinetic properties compared to traditional carboxylic acid-based inhibitors.

In the field of cancer research, a recent investigation in Bioorganic & Medicinal Chemistry Letters (2024) explored the compound's role in developing selective kinase inhibitors. The electron-withdrawing nature of the fluorine atom in the 5-position was found to significantly influence the compound's ability to modulate kinase activity, particularly in targeting resistant mutations in EGFR and BRAF kinases. These findings suggest promising avenues for overcoming drug resistance in targeted cancer therapies.

The synthetic accessibility of 5-Fluorofuran-2-carboxylic acid has also been improved through recent methodological advances. A 2023 publication in Organic Process Research & Development described an optimized continuous flow synthesis protocol that increased yield to 85% while reducing production costs by 40% compared to traditional batch methods. This technological advancement is particularly significant for scaling up production of pharmaceutical intermediates derived from this compound.

From a mechanistic perspective, computational studies have provided new insights into the compound's reactivity patterns. Density functional theory (DFT) calculations published in The Journal of Physical Chemistry A (2023) elucidated how the fluorine substituent affects the furan ring's aromaticity and its subsequent reactivity in various coupling reactions. These theoretical findings are informing the design of more efficient synthetic routes for complex molecular architectures incorporating this scaffold.

Looking forward, the unique properties of 5-Fluorofuran-2-carboxylic acid continue to inspire innovative applications in drug discovery. Current research directions include its incorporation into PROTACs (proteolysis targeting chimeras) for targeted protein degradation and its use as a bioisostere for traditional carboxylic acids in metabolic stability optimization. The compound's versatility and the growing understanding of its structure-activity relationships position it as a valuable tool in modern medicinal chemistry.